2,5-Dichloro-4-methylbenzenesulfonyl chloride

• IUPAC Name: 2,5-dichloro-4-methylbenzenesulfonyl chloride
• InChI: InChI=1S/C7H5Cl3O2S/c1-4-2-6(9)7(3-5(4)8)13(10,11)12/h2-3H,1H3
• InChI Key: PKTRXKJNKSWSTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)S(=O)(=O)Cl)Cl
• Molecular Formula: C7H5Cl3O2S
• Molecular Weight: 259.5 g/mol

Description

2,5-Dichloro-4-methylbenzenesulfonyl chloride (DMSC) is an important chemical compound used in various research applications. It is a sulfonyl chloride derivative with a molecular formula of C7H6Cl2O2S and a molecular weight of 243.09 g/mol. DMSC is a colorless to light yellow liquid with a pungent odor and is highly reactive due to the presence of the sulfonyl chloride group.

Mechanism of Action

2,5-Dichloro-4-methylbenzenesulfonyl chloride reacts with various nucleophiles such as amines, alcohols, and thiols to form sulfonamide, sulfonyl ester, and sulfonyl thioether derivatives. The reaction takes place through the formation of an intermediate sulfonyl chloride, which is highly reactive and can undergo further reactions.
Biochemical and Physiological Effects:
This compound has been shown to have antibacterial and antifungal properties. It inhibits the growth of various bacterial and fungal strains by interfering with their metabolic processes. This compound has also been shown to have anti-inflammatory and analgesic effects in animal models.

Advantages and Limitations for Lab Experiments

2,5-Dichloro-4-methylbenzenesulfonyl chloride is a versatile reagent that can be used for the synthesis of various compounds. It is easy to handle and store and has a long shelf life. However, this compound is highly reactive and requires careful handling to avoid accidents. It is also a toxic and irritant compound and should be handled with caution.

Future Directions

There are several future directions for the use of 2,5-Dichloro-4-methylbenzenesulfonyl chloride in scientific research. One area of interest is the development of new sulfonamide and sulfonylurea derivatives for the treatment of various diseases. This compound can also be used as a reagent for the synthesis of new peptide and amino acid derivatives. Another area of interest is the development of new synthetic methods using this compound as a key reagent.

Scientific Research Applications

2,5-Dichloro-4-methylbenzenesulfonyl chloride is widely used in scientific research as a reagent for the synthesis of various compounds. It is used as a sulfonating agent for the preparation of sulfonamides, sulfonylureas, and other sulfonyl derivatives. This compound is also used as a protecting group for the synthesis of peptides and amino acids.

Synthesis routes and methods

Procedure details

A dry flask under argon was charged with chlorosulfonic acid (30 mL) and cooled to 0° C. 2,5-Dichlorotoluene (10 g, 62.1 mmol) was then added dropwise, and once the addition was complete, the reaction was heated to 60° C. and stirred for 30 min. After cooling to room temperature, the reaction mixture was poured slowly onto ice. The aqueous mixture was extracted twice with methylene chloride, and the organics were dried and concentrated to provide 2,5-dichloro-4-methylbenzenesulfonyl chloride (14.14 g, 88%) as a white solid.